(4-Hydroxypiperidin-1-yl)(5-(morpholinosulfonyl)furan-2-yl)methanone

• IUPAC Name: (4-hydroxypiperidin-1-yl)-(5-morpholin-4-ylsulfonylfuran-2-yl)methanone
• InChI: InChI=1S/C14H20N2O6S/c17-11-3-5-15(6-4-11)14(18)12-1-2-13(22-12)23(19,20)16-7-9-21-10-8-16/h1-2,11,17H,3-10H2
• InChI Key: ZBSNKTQBRWSQRC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)C2=CC=C(O2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C14H20N2O6S
• Molecular Weight: 344.39 g/mol
• CAS No.: 1170570-61-2

Description

(4-Hydroxypiperidin-1-yl)(5-(morpholinosulfonyl)furan-2-yl)methanone is a useful research compound. Its molecular formula is C14H20N2O6S and its molecular weight is 344.38. The purity is usually 95%.
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Mechanism of Action

Target of Action

Compounds with a substituted 4-piperidinol core, such as 4-hydroxypiperidine, have been found to be potent antagonists of the human h(3) receptor .

Mode of Action

It’s worth noting that 4-hydroxypiperidine can be used in the synthesis of a highly potent and selective ip (pgi(2) receptor) agonist . This suggests that the compound may interact with its targets by binding to them, thereby modulating their activity.

Biochemical Pathways

Given the potential role of 4-hydroxypiperidine as an antagonist of the human h(3) receptor , it can be inferred that the compound may influence pathways related to neurotransmission.

Result of Action

Given its potential role as an antagonist of the human h(3) receptor , it can be inferred that the compound may modulate neurotransmission, potentially influencing cognitive and neurological processes.